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Isobutyl salicylate solubility in organic solvents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isobutyl salicylate

CAS No.: 87-19-4

Cat. No.: S597151

Fundamental Physicochemical Properties

The table below summarizes the key identified properties of isobutyl salicylate that are relevant for its

handling and formulation. [1] [2] [3]

Property Value | Description

CAS Registry Number 87-19-4 [1] [2] [4]

Molecular Formula C11H1403 [1] [2] [4]

Molecular Weight 194.23 g/mol [1] [2] [4]

Appearance Colorless to pale yellow, clear mobile liquid [1] [2] [3]

Odor Sweet, harsh, herbal, floral with clover or orchid nuances [1] [2] [4]
Density (at 20°C) 1.059 - 1.069 g/mL [1] [2] [3]

Refractive Index (np20) 1.5050 - 1.5100 [1] [2] [3]

Boiling Point 259 - 267 °C [1] [3] [5]

Flash Point 110 - 121 °C (Closed Cup) [2] [3]
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Property Value |/ Description
Water Solubility Practically insoluble or very low (approx. 19.5 mg/L at 20°C) [1] [2] [5]

Log P (Partition Coefficient) 3.32 - 4.09 (Indicating high lipophilicity) [1] [6] [5]

General Solubility Characteristics

While quantitative data for a wide range of solvents is unavailable, the search results provide general

solubility profiles:

¢ Good Solubility: Isobutyl salicylate is reported to be soluble in organic solvents and oils [7] [4].
It is also specifically noted as being miscible in ethanol at room temperature and soluble in most non-
volatile oils and mineral oil. [7] [4]

e Poor Solubility: It is insoluble in water and glycerol. Its solubility in propylene glycol is reported to
be limited or poor. [2] [4]

Synthesis and Industrial Production

Isobutyl salicylate is typically produced via esterification. The following diagram illustrates the core

synthesis workflow and key optimization parameters based on industrial data. [7]
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The workflow for synthesizing isobutyl salicylate involves key catalyst choices and reaction parameter

optimization.

The table below compares the different catalyst systems mentioned in the literature for this esterification

reaction. [7]

Catalyst Key Features & Reaction Conditions Reported Yield Reference
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| Rare-earth Superacid (SO42~/TiOz/La3") | Molar ratio (alcohol:acid) 3:1, 3 hours, 90-120°C, uses benzene
for water removal. | ~96.2% | [7] | | Boric Acid (H3sBOs) | Effective with equimolar mixtures of acid and
alcohol; commercially available, low cost, environmentally friendly. | 90-95% | [7] | | Sulfuric Acid (H2SOa4)

| A traditional method, but can involve variable results and longer reaction times. | Variable | [7] |

Safety and Handling Information

For laboratory and industrial handling, please note the following safety information:

e Toxicity Data: The acute oral LDy in rats is reported as 1.56 g/kg, and the acute dermal LDgq in
rabbits is greater than 5 g/kg. [1] [5]

¢ GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation). [3]

o Safe Handling: Wear protective gloves, eye protection, and face protection. Wash skin thoroughly
after handling. Do not eat, drink, or smoke when using this product. [3]

How to Proceed with Solubility Data

The search results lack a detailed, quantitative solubility profile for isobutyl salicylate across a range of
organic solvents. To obtain this critical data for your drug development work, I suggest the following

approaches:

e Consult Specialized Databases: Use professional chemical databases like SciFinder or Reaxys,
which often contain curated experimental solubility data.

¢ Laboratory Determination: Consider determining the solubility experimentally using established
methods, such as the shake-flask method followed by HPLC or GC analysis, which is common in
preformulation studies.

e Supplier Inquiry: Directly contact technical support at chemical suppliers like TCl America [3] or
Sigma-Aldrich [8], as they may have unpublished in-house data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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